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Compound of Interest

Compound Name: 2,4-Dinitrophenyl thiocyanate

Cat. No.: B074842 Get Quote

In-Depth Technical Guide: 2,4-Dinitrophenyl
Thiocyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-Dinitrophenyl thiocyanate,

detailing its chemical properties, synthesis, and known biological interactions. The information

is presented to support research and development activities in the fields of biochemistry and

drug discovery.

Core Compound Data
2,4-Dinitrophenyl thiocyanate is a nitroaromatic organic compound with the chemical formula

C7H3N3O4S.[1][2][3] Its molecular structure consists of a benzene ring substituted with two

nitro groups at positions 2 and 4, and a thiocyanate group.
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Property Value Reference

Molecular Formula C7H3N3O4S [1][2][3]

Molecular Weight 225.18 g/mol [1][2]

CAS Number 1594-56-5 [2]

Appearance
Light yellow to yellow to

orange powder/crystal

Melting Point 138-140 °C

Synthesis Protocol
A common method for the synthesis of aryl thiocyanates is through the nucleophilic substitution

of an activated aryl halide with a thiocyanate salt. The following protocol describes a general

procedure for the synthesis of 2,4-Dinitrophenyl thiocyanate from 2,4-dinitrochlorobenzene

and potassium thiocyanate.

Materials:

2,4-Dinitrochlorobenzene

Potassium thiocyanate (KSCN)

Ethanol (or other suitable polar aprotic solvent)

Reflux apparatus

Stirring plate and stir bar

Filtration apparatus (e.g., Büchner funnel)

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, dissolve 2,4-dinitrochlorobenzene in a suitable volume of ethanol.
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Addition of Thiocyanate: To the stirred solution, add a stoichiometric equivalent or a slight

excess of potassium thiocyanate.

Reaction: Heat the mixture to reflux and maintain the temperature for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Isolation of Product: After the reaction is complete, cool the mixture to room temperature.

The product may precipitate out of the solution. If not, the solvent can be partially removed

under reduced pressure to induce crystallization.

Purification: Collect the crude product by filtration and wash it with cold ethanol or water to

remove any unreacted starting materials and inorganic salts. Further purification can be

achieved by recrystallization from an appropriate solvent system, such as an ethanol-water

mixture, to yield the final product.

Experimental Applications and Methodologies
While specific, detailed experimental protocols for 2,4-Dinitrophenyl thiocyanate are not

extensively documented in publicly available literature, its structural motifs suggest potential

applications in areas such as antifungal research and as a reagent for studying protein

modification.

Potential Antifungal Activity
Organic compounds containing nitro groups and thiocyanate moieties have been investigated

for their biological activities. The antifungal mechanism of action for many agents involves the

disruption of the fungal cell wall or membrane, or interference with essential biosynthetic

pathways like ergosterol synthesis.

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol outlines a general method to assess the antifungal activity of 2,4-Dinitrophenyl
thiocyanate.

Preparation of Antifungal Stock Solution: Dissolve 2,4-Dinitrophenyl thiocyanate in a

suitable solvent, such as dimethyl sulfoxide (DMSO), to create a high-concentration stock

solution.
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Preparation of Microdilution Plates: In a 96-well microtiter plate, perform serial two-fold

dilutions of the stock solution in a liquid culture medium appropriate for the fungal species

being tested.

Inoculum Preparation: Prepare a standardized inoculum of the fungal isolate in the same

culture medium.

Inoculation: Add the fungal inoculum to each well of the microtiter plate.

Incubation: Incubate the plate at an appropriate temperature for the fungal species (typically

24-48 hours).

Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest

concentration of the compound that visibly inhibits fungal growth. This can be determined by

visual inspection or by using a spectrophotometric plate reader.

Disulfide Bond Cleavage
Thiocyanate ions are known to participate in the cleavage of disulfide bonds in proteins, a

critical step in many proteomics workflows. While the direct use of 2,4-Dinitrophenyl
thiocyanate for this purpose is not established, the thiocyanate moiety is the reactive species

in this process.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow from synthesis to characterization of 2,4-
Dinitrophenyl thiocyanate.
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Caption: Workflow for the synthesis and characterization of 2,4-Dinitrophenyl thiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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